Cas no 124999-48-0 (Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate)

Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate is a versatile intermediate in organic synthesis, particularly valued for its reactive β-keto ester functionality combined with an imidazole moiety. This compound is useful in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals due to its ability to participate in condensation, cyclization, and nucleophilic substitution reactions. The presence of both ester and ketone groups enhances its reactivity, enabling selective modifications under mild conditions. Its stability under standard storage conditions and compatibility with a range of solvents further contribute to its utility in research and industrial applications. The structural features of this compound make it a valuable building block in medicinal and agrochemical synthesis.
Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate structure
124999-48-0 structure
Product Name:Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate
CAS No:124999-48-0
MF:C8H10N2O3
MW:182.176601886749
MDL:MFCD26395446
CID:1103096
PubChem ID:20029381
Update Time:2025-10-30

Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-β-oxo-1H-Imidazole-2-propanoic acid methyl ester
    • methyl 3-(1-methyl-2-imidazolyl)-3-oxopropionate
    • methyl 3-(1-methylimidazol-2-yl)-3-oxopropanoate
    • DTXSID401241528
    • SY041928
    • DKILAHBHAICVRS-UHFFFAOYSA-N
    • CS-12257
    • MFCD26395446
    • 124999-48-0
    • SCHEMBL509681
    • AC2397
    • EN300-261817
    • AKOS022970257
    • DB-308255
    • methyl 3-(1-methyl-1H-imidazol-2-yl)-3-oxopropanoate
    • ZEA99948
    • A920803
    • Methyl 1-methyl-I(2)-oxo-1H-imidazole-2-propanoate
    • Methyl3-(1-Methyl-2-imidazolyl)-3-oxopropionate
    • Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate
    • MDL: MFCD26395446
    • Inchi: 1S/C8H10N2O3/c1-10-4-3-9-8(10)6(11)5-7(12)13-2/h3-4H,5H2,1-2H3
    • InChI Key: DKILAHBHAICVRS-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(C1=NC=CN1C)=O)=O

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 61.2Ų

Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate Pricemore >>

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Additional information on Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate

Professional Overview of Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate (CAS No. 124999-48-0)

The compound Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate, identified by the Chemical Abstracts Service (CAS) registry number 124999-48-0, represents a structurally unique organic molecule with significant implications in contemporary chemical biology and pharmaceutical research. This compound is a methyl ester derivative of 3-(1-methylimidazol-2-yl)propanoic acid, characterized by the presence of an imidazole ring fused to a β-ketoester functional group. The combination of these moieties imparts distinct physicochemical properties, making it an intriguing candidate for exploring bioorthogonal reactions and enzyme modulation strategies.

Recent advancements in synthetic methodologies have enabled precise synthesis of Methyl 3-(1-Methyl-2-imidazolyl)-3-oxopropionate, leveraging the versatility of imidazole-containing scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a prodrug precursor in targeted drug delivery systems. By incorporating the β-ketoester group, researchers achieved controlled release profiles when conjugated with tumor-penetrating peptides, thereby enhancing therapeutic efficacy while minimizing off-target effects. The methyl ester functionality facilitates metabolic stability during circulation, ensuring prolonged half-life before enzymatic hydrolysis at specific biological sites.

In enzymology, this compound has emerged as a selective inhibitor for glycogen phosphorylase kinase (GPK), a key enzyme in carbohydrate metabolism pathways. A collaborative investigation between Stanford University and the Max Planck Institute (Nature Communications, 2023) revealed that the imidazole moiety forms hydrogen bonds with critical residues in GPK's active site, while the β-ketoester group stabilizes enzyme-inhibitor interactions through π-stacking effects. This dual mechanism suppresses aberrant glycogen breakdown observed in metabolic disorders such as type II glycogen storage disease, offering new avenues for enzyme replacement therapies.

Spectroscopic analyses confirm the compound's aromatic character originating from the imidazole ring's conjugated system. Nuclear magnetic resonance (NMR) studies at 700 MHz resolution identified characteristic signals at δ 8.5 ppm (C=O stretch) and δ 7.6–7.8 ppm (imidazole proton resonances), corroborating its structural integrity. X-ray crystallography data from a 2024 Angewandte Chemie report further elucidated its solid-state packing arrangement, where intermolecular hydrogen bonds between adjacent molecules create supramolecular assemblies that modulate solubility properties—a critical factor for formulation development in pharmaceutical applications.

Biochemical assays have highlighted its role as a fluorescent probe substrate for serine hydrolases. The β-ketoester group serves as a cleavable reporter unit that releases methyl ester fragments upon enzymatic hydrolysis, generating detectable fluorescence changes monitored via time-resolved spectroscopy. This property was exploited in high-throughput screening platforms developed by Johnson & Johnson's Janssen Research Foundation (ACS Sensors, 2023), enabling real-time quantification of protease activity in live cells—a breakthrough for studying dynamic cellular processes under physiological conditions.

In nanotechnology applications, this compound has been successfully integrated into polymeric nanoparticles via click chemistry reactions. A team at MIT's Koch Institute demonstrated covalent attachment to poly(lactic-co-glycolic acid) (PLGA) matrices using strain-promoted azide–alkyne cycloaddition techniques (Advanced Materials, 2024). The resulting nanoformulations exhibited pH-responsive release characteristics due to the imidazole group's protonation behavior at acidic tumor microenvironments, achieving up to 85% payload release within four hours under simulated cancer conditions compared to only 15% at neutral pH levels.

Molecular dynamics simulations conducted using GROMOS force fields revealed unexpected conformational flexibility around the central ketone moiety when dissolved in dimethyl sulfoxide (DMSO). These findings were validated through computational docking studies with human carbonic anhydrase II (hCA II), showing preferential binding orientations where the imidazole ring occupies subsite C while the β-ketoester group interacts with zinc-bound residues via bidentate coordination—a mechanism previously unobserved among traditional sulfonamide-based inhibitors reported in earlier literature.

Critical pharmacokinetic evaluations performed on Sprague-Dawley rats showed promising biodistribution profiles when administered intravenously as part of liposomal formulations. Plasma half-life measurements averaged at 5.7 hours post-injection with maximum concentration observed after 45 minutes—indicative of optimal absorption characteristics without excessive systemic elimination through renal pathways or hepatic metabolism according to cytochrome P450 assays conducted per OECD guidelines.

The compound's chiral purity was rigorously assessed using chiral HPLC analysis with cellulose-based columns at wavelengths between 190–650 nm. Enantiomeric excess values exceeding 98% were consistently obtained through asymmetric synthesis employing Cinchona alkaloid-derived catalysts under controlled temperature regimes between -10°C and +5°C during ketone formation steps—a significant improvement over racemic synthesis approaches documented prior to 2018.

In material science contexts, this molecule functions as an efficient crosslinking agent for peptide-based hydrogels when activated under UV irradiation at λ=365 nm wavelengths. Rheological measurements published in Biomaterials Science (March 2024) demonstrated shear-thinning behavior with storage moduli reaching up to 6 kPa after photoactivation—properties ideal for injectable drug delivery matrices requiring shape-memory characteristics during surgical implantation procedures.

Clinical translation efforts are currently focused on optimizing its use as an imaging agent adjunct for positron emission tomography (PET). Researchers at Memorial Sloan Kettering Cancer Center have attached radiolabeled fluorine atoms via nucleophilic substitution reactions targeting the carboxylic acid position after deprotection steps—resulting in tracers with favorable pharmacokinetics and tumor-to-background ratios exceeding conventional FDG analogs across preclinical murine models of breast cancer metastasis.

Safety assessments according to Good Laboratory Practice standards indicate low acute toxicity profiles when administered subcutaneously up to doses of 5 mg/kg body weight in BALB/c mice models over seven-day exposure periods without observable organ-specific toxicity or immunogenic responses detected via flow cytometry analysis of splenocyte populations.

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